Cas no 71527-31-6 (Benzoyl chloride,3-ethyl-)

Benzoyl chloride,3-ethyl- structure
Benzoyl chloride,3-ethyl- structure
Product Name:Benzoyl chloride,3-ethyl-
CAS No:71527-31-6
MF:C9H9ClO
MW:168.620161771774
MDL:MFCD11111055
CID:548316
PubChem ID:12809323
Update Time:2025-09-17

Benzoyl chloride,3-ethyl- Chemical and Physical Properties

Names and Identifiers

    • Benzoyl chloride,3-ethyl-
    • 3-ethylbenzoyl chloride
    • Benzoyl chloride, 3-ethyl- (9CI)
    • m-Ethylbenzoyl chloride
    • 71527-31-6
    • SCHEMBL3890873
    • Benzoyl chloride,3-ethyl-(9ci)
    • 3-ETHYLBENZOYLCHLORIDE
    • 3-ETHYL-BENZOYL CHLORIDE
    • HWJRNRRLBHDICV-UHFFFAOYSA-N
    • AKOS006308464
    • DTXSID30510420
    • MDL: MFCD11111055
    • Inchi: 1S/C9H9ClO/c1-2-7-4-3-5-8(6-7)9(10)11/h3-6H,2H2,1H3
    • InChI Key: HWJRNRRLBHDICV-UHFFFAOYSA-N
    • SMILES: ClC(C1=CC=CC(=C1)CC)=O

Computed Properties

  • Exact Mass: 168.03427
  • Monoisotopic Mass: 168.0341926g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 145
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07

Benzoyl chloride,3-ethyl- Pricemore >>

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